Cas no 70978-62-0 (Benzonitrile,4-(1-oxopropoxy)-)

• Product Name: Benzonitrile,4-(1-oxopropoxy)-
• CAS No: 70978-62-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 563179
• PubChem ID: 643285
• Update Time: 2025-04-19

Benzonitrile,4-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(1-oxopropoxy)-
• (4-cyanophenyl) propanoate
• 4-(1-oxopropoxy)benzonitrile
• 4-cyanophenyl propanoate
• InChI=1/C10H9NO2/c1-2-10(12)13-9-5-3-8(7-11)4-6-9/h3-6H,2H2,1H
• 4-cyanophenyl propionate
• 70978-62-0
• EINECS 275-080-5
• DTXSID00991282
• SCHEMBL7039270
• benzonitrile, 4-(1-oxopropoxy)-
• FVOSOTJKWPDYBK-UHFFFAOYSA-N
• NS00063031

• Inchi： 1S/C10H9NO2/c1-2-10(12)13-9-5-3-8(7-11)4-6-9/h3-6H,2H2,1H3
• InChI Key： FVOSOTJKWPDYBK-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09